N-(4-acetylphenyl)-2,2,2-trifluoroacetamide
Overview
Description
N-(4-acetylphenyl)-2,2,2-trifluoroacetamide, also known as 4-acetylphenyl-trifluoroacetamide, is an organic compound that is widely used in scientific research. It has a variety of applications in the fields of chemistry, biochemistry, and pharmacology. This compound is a versatile reagent that has been used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also known to have a variety of biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Antimicrobial Activity
N-(4-acetylphenyl)-2,2,2-trifluoroacetamide: has been studied for its potential as an antimicrobial agent. Research indicates that derivatives of this compound exhibit significant antibacterial activity against common pathogens such as Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values suggest that these compounds can be effective in combating bacterial infections, with particular efficacy against S. aureus .
Molecular Docking Studies
In the realm of computational chemistry, molecular docking studies of N-(4-acetylphenyl)-2,2,2-trifluoroacetamide derivatives have been conducted to predict their interaction with bacterial proteins. These studies help in understanding the binding efficiency and potential inhibitory effects of the compounds on bacterial growth, providing insights into their mechanism of action as antimicrobial agents .
Sensing Applications
The structural framework of N-(4-acetylphenyl)-2,2,2-trifluoroacetamide allows for its use in sensing applications. Boronic acids, which share a similar functional group with this compound, are known for their ability to interact with diols and strong Lewis bases such as fluoride or cyanide anions. This interaction is crucial for the development of sensors that can detect various biological and chemical substances .
Biological Labelling
Due to its reactive acetyl and trifluoroacetamide groups, N-(4-acetylphenyl)-2,2,2-trifluoroacetamide can be utilized in biological labelling. This application is particularly useful in tracking and observing biological processes, as the compound can be designed to bind specifically to certain proteins or cells for visualization and study .
Protein Manipulation and Modification
The compound’s ability to form covalent bonds with amino groups makes it a candidate for protein manipulation and modification. This is essential in the study of protein function, interaction, and the development of new therapeutic approaches that target specific proteins .
Separation Technologies
In analytical chemistry, N-(4-acetylphenyl)-2,2,2-trifluoroacetamide can be employed in separation technologies. Its unique properties may aid in the separation of complex mixtures, purification of specific compounds, or even in the analysis of molecular interactions .
Development of Therapeutics
The compound’s versatile chemical structure opens up possibilities for its use in the development of therapeutics. By modifying the compound, researchers can create new molecules with potential medicinal properties, such as enzyme inhibitors or receptor modulators .
Enzyme Inhibition
Lastly, N-(4-acetylphenyl)-2,2,2-trifluoroacetamide and its derivatives can act as enzyme inhibitors. This application is crucial in the design of drugs that aim to treat diseases by targeting specific enzymes involved in disease progression .
properties
IUPAC Name |
N-(4-acetylphenyl)-2,2,2-trifluoroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F3NO2/c1-6(15)7-2-4-8(5-3-7)14-9(16)10(11,12)13/h2-5H,1H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IILMTVMHMUEWFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80179304 |
Source
|
| Record name | Acetanilide, 4'-acetyl-2,2,2-trifluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-2,2,2-trifluoroacetamide | |
CAS RN |
24568-13-6 |
Source
|
| Record name | N-(4-Acetylphenyl)-2,2,2-trifluoroacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24568-13-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetanilide, 4'-acetyl-2,2,2-trifluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024568136 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 24568-13-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103788 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetanilide, 4'-acetyl-2,2,2-trifluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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